1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one

• IUPAC Name: 1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidine]-2-one
• InChI: InChI=1S/C21H25N3O/c1-3-16-8-9-17(22-14-16)15-24-12-10-21(11-13-24)18-6-4-5-7-19(18)23(2)20(21)25/h4-9,14H,3,10-13,15H2,1-2H3
• InChI Key: DUACOTBWZNKBNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CN2CCC3(CC2)C4=CC=CC=C4N(C3=O)C
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol

Description

1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one is not fully understood. However, it has been suggested that this compound may act as a positive allosteric modulator of the dopamine D2 receptor. This modulation may lead to increased dopamine release in certain areas of the brain, which may be beneficial for certain neurological disorders.
Biochemical and physiological effects:
Studies have shown that this compound may have various biochemical and physiological effects. For example, this compound has been shown to increase dopamine release in certain areas of the brain, which may be beneficial for certain neurological disorders. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial for various health conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one in lab experiments include its potential applications in neurological research and its antioxidant properties. However, the limitations of using this compound include its unknown mechanism of action and potential side effects.

Future Directions

There are several future directions for research related to 1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one. These include further studies to understand the compound's mechanism of action, its potential applications in neurological research, and its antioxidant properties. Additionally, future studies may explore the potential side effects of this compound and ways to mitigate these effects.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various studies related to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further studies are needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one has been achieved using various methods. One of the most common methods involves the reaction of 5-ethyl-2-bromomethylpyridine with N-methyl-3-(piperidin-4-yl)indole-5-carboxamide in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

1'-[(5-ethylpyridin-2-yl)methyl]-1-methylspiro[indole-3,4'-piperidin]-2(1H)-one has been studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.